3-(allyloxy)-N-2-biphenylylbenzamide

• IUPAC Name: N-(2-phenylphenyl)-3-prop-2-enoxybenzamide
• InChI: InChI=1S/C22H19NO2/c1-2-15-25-19-12-8-11-18(16-19)22(24)23-21-14-7-6-13-20(21)17-9-4-3-5-10-17/h2-14,16H,1,15H2,(H,23,24)
• InChI Key: YASXROZGXFAXQK-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C22H19NO2
• Molecular Weight: 329.4 g/mol

Description

3-(Allyloxy)-N-2-biphenylylbenzamide is a benzamide derivative characterized by an allyloxy substituent at the 3-position of the benzamide core and a biphenyl group attached to the amide nitrogen. This compound shares structural similarities with bioactive benzamides investigated for antifungal and antipathogenic applications, particularly against Candida albicans . Its molecular framework allows for interactions with biological targets such as fungal filamentation pathways, making it a candidate for antimicrobial drug development. However, its precise mechanism of action and comparative efficacy against structurally related compounds remain subjects of ongoing research.

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Benzamides

The following table summarizes key structural, physicochemical, and biological differences between 3-(allyloxy)-N-2-biphenylylbenzamide and analogous compounds:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Biological Activity	Reference
3-(Allyloxy)-N-2-biphenylylbenzamide	Allyloxy (3), Biphenyl (N-linked)	C₂₂H₂₀N₂O₂	344.41 g/mol	Antifungal (hypothesized, based on structural analogs)	—
N-[3-(Allyloxy)phenyl]-4-methoxybenzamide	Allyloxy (3), Methoxy (4)	C₁₇H₁₇NO₃	283.32 g/mol	Inhibits C. albicans filamentation (IC₅₀: 8.2 μM)	[1, 4]
N-[2-(Allyloxy)phenyl]-3-chlorobenzamide	Allyloxy (2), Chloro (3)	C₁₆H₁₄ClNO₂	287.74 g/mol	No reported bioactivity; structural analog	[5]
(S)-2-(Allyloxy)-N-(1-hydroxy-3-methylbutan-2-yl)benzamide	Allyloxy (2), Hydroxyalkyl (N-linked)	C₁₆H₂₁NO₃	275.34 g/mol	Synthetic intermediate; no bioactivity reported	[3]

Key Observations:

Substituent Position and Bioactivity :

• The position of the allyloxy group significantly impacts activity. N-[3-(Allyloxy)phenyl]-4-methoxybenzamide (3-position allyloxy) demonstrates potent antifungal activity against C. albicans , while the 2-allyloxy analog (N-[2-(allyloxy)phenyl]-3-chlorobenzamide) lacks reported bioactivity . This suggests that meta-substitution (3-position) enhances target engagement in fungal pathways.
• The biphenylyl group in 3-(allyloxy)-N-2-biphenylylbenzamide may enhance lipophilicity and binding affinity compared to simpler phenyl or hydroxyalkyl substituents .

Functional Group Modifications :

• Methoxy (OCH₃) and chloro (Cl) substituents influence electronic and steric properties. The methoxy group in N-[3-(Allyloxy)phenyl]-4-methoxybenzamide likely contributes to hydrogen bonding with fungal targets , whereas the chloro group in N-[2-(Allyloxy)phenyl]-3-chlorobenzamide may reduce solubility .
• Hydroxyalkyl groups (e.g., in oxazoline derivatives ) prioritize synthetic utility over bioactivity, highlighting the importance of aromatic substituents for antifungal applications.

In contrast, N-[3-(Allyloxy)phenyl]-4-methoxybenzamide (283.32 g/mol) aligns better with Lipinski’s rules .

Research Findings and Mechanistic Insights

• Antifungal Activity : N-[3-(Allyloxy)phenyl]-4-methoxybenzamide inhibits C. albicans filamentation and biofilm formation at micromolar concentrations, attributed to disruption of hyphal growth signaling pathways .
• Structural-Activity Relationship (SAR) : Meta-substitution (3-position) of the allyloxy group and electron-donating substituents (e.g., methoxy) correlate with enhanced antifungal potency .